Cas no 1808770-39-9 (5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-ylmethanamine dihydrochloride)

• Product Name: 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-ylmethanamine dihydrochloride
• CAS No: 1808770-39-9
• MDL: MFCD29763157
• CID: 4619355
• PubChem ID: 119039049
• Update Time: 2025-10-28

5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-ylmethanamine dihydrochloride

• MDL： MFCD29763157

Additional information on 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-ylmethanamine dihydrochloride

5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-ylmethanamine dihydrochloride: A Comprehensive Overview of CAS 1808770-39-9

The compound 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-ylmethanamine dihydrochloride (CAS 1808770-39-9) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. This article delves into its properties, applications, and recent advancements, addressing common queries such as "What is pyrazolooxazin methanamine used for?" and "How is CAS 1808770-39-9 synthesized?".

Structurally, 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-ylmethanamine dihydrochloride belongs to the pyrazolo[3,2-b][1,3]oxazine family, characterized by fused pyrazole and oxazine rings. The dihydrochloride salt form enhances its solubility, making it particularly valuable in drug formulation. Researchers often explore its potential as a bioactive scaffold, given its ability to interact with various biological targets.

One of the most searched questions about this compound is: "What are the applications of pyrazolooxazin derivatives in medicine?" Recent studies highlight its role in developing central nervous system (CNS) modulators and anti-inflammatory agents. Its unique structure allows for selective binding to receptors implicated in neurological disorders, aligning with the growing demand for novel neurotherapeutics.

The synthesis of CAS 1808770-39-9 typically involves multi-step organic reactions, including cyclization and amination processes. A frequently asked question is: "How to optimize the yield of 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-ylmethanamine?" Key factors include controlling reaction temperature and using high-purity precursors. Advanced techniques like microwave-assisted synthesis have also been explored to improve efficiency.

In the context of green chemistry, researchers are investigating eco-friendly routes to produce pyrazolo[3,2-b][1,3]oxazine derivatives. This aligns with the industry's shift toward sustainable practices, addressing queries such as "Are there environmentally friendly methods to synthesize CAS 1808770-39-9?" Catalytic methods and solvent-free reactions are among the promising approaches.

The pharmacological potential of 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-ylmethanamine dihydrochloride extends to its use as a precursor for kinase inhibitors. Kinases are critical targets in cancer therapy, and this compound's modular structure allows for derivatization to enhance selectivity. Searches like "pyrazolooxazin-based kinase inhibitors" reflect the growing interest in this application.

Analytical characterization of CAS 1808770-39-9 employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Purity and stability are frequently discussed topics, with questions like "How to ensure the stability of pyrazolooxazin methanamine dihydrochloride?" Proper storage under anhydrous conditions and protection from light are essential.

Market trends indicate rising demand for heterocyclic compounds like 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazin-2-ylmethanamine dihydrochloride, driven by their versatility in drug discovery. The compound's patent landscape and supply chain are also common search topics, reflecting its commercial relevance.

In summary, CAS 1808770-39-9 represents a promising candidate for therapeutic development and chemical innovation. Its unique structure and adaptability to modern synthetic methods position it at the forefront of medicinal chemistry research, answering critical questions in the field.